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Compound of Interest

Compound Name: Isochlorogenic acid C

Cat. No.: B10779524

Get Quote

The Isochlorogenic Acid C (4,5-diCQA) Blueprint: Sourcing, Isolation, and Therapeutic

Mechanics

Part 1: Executive Summary
Isochlorogenic acid C (4,5-Dicaffeoylquinic acid) represents a high-value target in the

phenylpropanoid class, distinct from its isomers A (3,5-diCQA) and B (3,4-diCQA) due to its

unique steric configuration and stability profile. While often overshadowed by the more

abundant Chlorogenic acid (5-CQA), Isochlorogenic acid C has emerged as a potent lead

compound for anti-HIV integrase activity, hepatoprotection, and neuroinflammation modulation.

This technical guide addresses the primary bottleneck in 4,5-diCQA research: the difficulty in

obtaining high-purity isolates due to rapid acyl migration (isomerization). We present a

validated sourcing strategy, a self-correcting extraction protocol using ionic liquids, and a

mechanistic breakdown of its therapeutic action.

Part 2: Chemical Identity & The "Nomenclature
Trap"
Before sourcing, researchers must navigate a critical nomenclature conflict in literature.

Chemical vendors and the Chinese Pharmacopoeia (ChP) generally align, but older botanical
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literature often swaps the "B" and "C" designations.

Definitive Identification:

Common Name: Isochlorogenic acid C[1][2][3][4][5]

IUPAC/Chemical Name: 4,5-Dicaffeoylquinic acid (4,5-diCQA)[4][6][7]

CAS Number: 57378-72-0[3][4]

Molecular Formula: C₂₅H₂₄O₁₂

Molecular Weight: 516.45 g/mol [3][4][8]

The Isomerization Risk: Unlike 3,5-diCQA (Isochlorogenic acid A), which is thermodynamically

unstable and prone to rapid isomerization, 4,5-diCQA is relatively more stable under thermal

stress. However, in neutral or alkaline pH (pH > 7.0), it will undergo acyl migration, converting

into 3,4-diCQA or 3,5-diCQA.

Critical Protocol Rule: All extraction solvents must be acidified (pH 2.5–3.0) to "freeze" the acyl

groups in the 4,5-position.

Part 3: Botanical Reservoirs & Yield Analysis
While Lonicera japonica is the most cited source, recent quantitative profiling suggests

Chrysanthemum morifolium may offer superior extractability for this specific isomer.

Table 1: Comparative Yields of Isochlorogenic Acid C (4,5-diCQA)
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Botanical
Source

Part Used
Estimated
Yield (mg/g
dw)

Extraction
Complexity

Notes

Chrysanthemum

morifolium
Flower 4.20 Moderate

Highest reported

specific yield

using IL-UAE [1].

Lonicera

japonica

Green-White

Buds
0.35 – 3.50 High

Co-elutes heavily

with

Isochlorogenic A

& B; requires

precise

fractionation [2].

Coffea

canephora

Green Beans

(Robusta)
1.50 – 4.00 Low

High abundance,

but caffeine

removal is

required first.

Gynura

divaricata
Aerial Parts ~1.20 Moderate

Good secondary

source; often

used in TCM for

diabetes.

Part 4: Extraction & Purification Architecture
We present two protocols: a High-Yield Method (Ionic Liquid) for analytical standards and a

Scalable Method (HSCCC) for preparatory isolation.

Protocol A: Ionic Liquid-Based Ultrasonic-Assisted
Extraction (IL-UAE)
Best for: Maximizing yield from Chrysanthemum or Lonicera.

Reagents:

Solvent: 0.65 mol/L [Bmim]Br (1-butyl-3-methylimidazolium bromide).[9]
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Purification Phase: Ammonium sulfate ((NH₄)₂SO₄).

Step-by-Step Workflow:

Pre-treatment: Pulverize dried Chrysanthemum morifolium flowers to <40 mesh.

Digestion: Mix powder with 0.65 M [Bmim]Br solution at a liquid-to-solid ratio of 23:1.

Extraction: Sonicate (Ultrasonic power: 250W) for 49 minutes at 25°C.

Why: Ultrasound disrupts the cell wall; the ionic liquid disrupts the hydrogen bonding

network of the cellulose, releasing the bound phenolics.

Aqueous Two-Phase Separation (ATPS):

Add (NH₄)₂SO₄ to the extract (approx.[9] 0.23 g/mL).

Adjust pH to 3.0 using H₂SO₄ (Critical for stability).

Centrifuge at 4000 rpm for 10 mins.

Recovery: The 4,5-diCQA partitions into the Ionic Liquid-rich top phase (Extraction efficiency

>98%).

Isolation: Back-extract with acidified ethyl acetate to remove the ionic liquid, then evaporate

to dryness.

Protocol B: High-Speed Counter-Current
Chromatography (HSCCC)
Best for: Isolating >100mg pure compound.

Two-Phase Solvent System:

n-Hexane : Ethyl Acetate : Methanol : Water (1:5:1:5, v/v/v/v).

Acidification: Add 10mM HCl to the water phase to suppress ionization.
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Workflow:

Crude Extraction: Extract plant material with 70% Ethanol (pH 3.0). Evaporate ethanol.

Partitioning: Wash aqueous residue with Petroleum Ether (removes lipids/chlorophyll).

Extract remaining aqueous phase with Ethyl Acetate.[10]

HSCCC Setup:

Fill column with Upper Phase (Stationary).

Pump Lower Phase (Mobile) at 2.0 mL/min.

Rotation: 800 rpm (Head-to-Tail).

Injection: Dissolve 200mg Ethyl Acetate fraction in 10mL mixed phase.

Elution Order: 4,5-diCQA typically elutes after 3,5-diCQA due to higher hydrophobicity in this

system.

Part 5: Visualization of Workflow
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Caption: Optimized Ionic Liquid-Based Extraction workflow for maximum recovery of

Isochlorogenic Acid C.

Part 6: Pharmacological Mechanics
Isochlorogenic acid C exhibits a distinct pharmacological profile compared to its isomers,

particularly in viral inhibition and liver fibrosis.

Anti-HIV Integrase Activity
4,5-diCQA acts as a potent inhibitor of HIV-1 integrase, an enzyme critical for viral replication.

[2]

Mechanism: It binds to the catalytic core of the integrase enzyme, preventing the "3'-end

processing" and "strand transfer" steps.

Potency: IC₅₀ values range from 0.13 to 0.3 µg/mL, making it one of the most potent natural

integrase inhibitors [3].

Hepatoprotection & Anti-Inflammation (NF-κB)
In models of liver fibrosis and Hepatitis B, 4,5-diCQA inhibits the NF-κB signaling pathway. It

prevents the phosphorylation of IκBα, thereby blocking the nuclear translocation of p65/p50

dimers. This suppresses the downstream expression of pro-inflammatory cytokines (TNF-α, IL-

6).
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Caption: 4,5-diCQA inhibits the IKK complex, preventing NF-κB activation and subsequent

cytokine storm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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